Cas no 885461-68-7 (2-PROPYNOIC ACID, 3-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-)

• Product Name: 2-PROPYNOIC ACID, 3-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-
• CAS No: 885461-68-7
• MF: C₉H₁₆O₂Si
• MW: 184.307643890381
• CID: 3273377
• PubChem ID: 57757164
• Update Time: 2025-04-21

2-PROPYNOIC ACID, 3-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]- Chemical and Physical Properties

Names and Identifiers

• 2-PROPYNOIC ACID, 3-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-
• 885461-68-7
• SCHEMBL10126385
• 3-(tert-Butyldimethylsilyl)propiolic acid

• Inchi： 1S/C9H16O2Si/c1-9(2,3)12(4,5)7-6-8(10)11/h1-5H3,(H,10,11)
• InChI Key： NEURLIKFUBCCJS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#C[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 184.091956283Da
• Monoisotopic Mass: 184.091956283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų